Cas no 2309463-10-1 (Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1))

• Product Name: Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 2309463-10-1
• MF: C₁₀H₁₅BrClNO
• MW: 280.589201211929
• CID: 5927677
• PubChem ID: 54603904
• Update Time: 2025-06-10

Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1)
• 2-(3-bromophenoxy)-N,N-dimethylethanamine;hydrochloride
• NSC-47346
• EN300-7353658
• [2-(3-bromophenoxy)ethyl]dimethylamine hydrochloride
• 2309463-10-1
• NSC47346

• Inchi： 1S/C10H14BrNO.ClH/c1-12(2)6-7-13-10-5-3-4-9(11)8-10;/h3-5,8H,6-7H2,1-2H3;1H
• InChI Key： VQZLCFTVLRSXFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(Br)C=1)CCN(C)C.Cl

Computed Properties

• Exact Mass: 279.00255g/mol
• Monoisotopic Mass: 279.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1)

Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1), commonly referred to by its CAS number 2309463-10-1, is a compound of significant interest in the field of chemical biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of a 3-bromophenoxy group and a dimethylamino side chain, combined with its hydrochloride salt form, makes it a versatile intermediate for synthesizing more complex pharmacological agents.

The structural composition of Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) encompasses several key functional groups that contribute to its reactivity and biological activity. The 3-bromophenoxy moiety introduces a bromine atom, which is commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the dimethylamino group enhances the compound's basicity, making it suitable for nucleophilic substitution reactions and further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Ethanamine derivatives have been explored for their potential role in modulating biological pathways associated with neurological disorders, cancer, and inflammatory conditions. The hydrochloride salt form of this compound ensures better solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.

One of the most compelling aspects of Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize small molecules that exhibit inhibitory activity against specific enzymes or receptors. For instance, studies have demonstrated the efficacy of this compound in inhibiting tyrosine kinases, which are overexpressed in certain types of cancer. The bromine atom on the phenyl ring allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents to fine-tune pharmacokinetic properties.

The dimethylamino group also plays a crucial role in determining the compound's biological activity. This group can participate in hydrogen bonding interactions with biological targets, thereby influencing binding affinity and selectivity. Furthermore, the hydrochloride salt form enhances the compound's bioavailability, making it more suitable for pharmacological applications. Recent studies have highlighted the use of this compound in developing novel antiviral agents, where its ability to interact with viral proteases and polymerases has shown promise.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for new drug candidates. Ethanamine derivatives can be systematically designed using virtual screening techniques to identify molecules with optimal binding profiles. The combination of experimental validation with computational predictions has led to the identification of several lead compounds that are now undergoing further optimization.

The synthesis of Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available precursors such as 3-bromoanisole and methylamine hydrochloride, the synthesis proceeds through nucleophilic aromatic substitution followed by reductive amination and salt formation. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion, Ethanamine, 2-(3-bromophenoxy)-N,N-dimethyl-, hydrochloride (1:1) represents a valuable asset in the chemical biology toolbox. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a pivotal role in developing next-generation pharmaceuticals.